Cas no 1804745-70-7 (2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1804745-70-7
• MF: C₇H₄ClF₃INO₂
• MW: 353.46484375
• CID: 4829594
• Update Time: 2025-07-18

2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4ClF3INO2/c8-1-3-5(12)6(4(14)2-13-3)15-7(9,10)11/h2,14H,1H2
• InChI Key： TVABYEXWIVCCPD-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC=C(C=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine

2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804745-70-7): An Overview of a Versatile Heterocyclic Compound

2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804745-70-7) is a unique and versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. This compound features a pyridine core with a chloromethyl, hydroxy, iodo, and trifluoromethoxy substituent, making it a valuable building block for the synthesis of more complex molecules.

The pyridine ring is a fundamental structure in organic chemistry, known for its aromaticity and the ability to form stable complexes with various metals. The presence of the chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of a wide range of functional groups. The hydroxy group can participate in hydrogen bonding and can be readily converted into other functional groups through various chemical transformations. The iodo substituent is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are essential for the synthesis of complex organic molecules. Lastly, the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, enhancing its potential for use in pharmaceuticals and materials science.

In the realm of medicinal chemistry, 2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, researchers at the University of California have reported that this compound exhibits potent inhibitory activity against a key enzyme in the metabolic pathway associated with cancer cell proliferation. This finding opens up new avenues for the development of targeted therapies that could potentially improve treatment outcomes for cancer patients.

Beyond its medicinal applications, this compound has also found use in organic synthesis as a versatile intermediate. The combination of its reactive functional groups allows chemists to design and synthesize a wide array of derivatives with tailored properties. For instance, the introduction of biologically active moieties through the chloromethyl group can lead to the development of new drug candidates with improved pharmacological profiles. Additionally, the presence of the trifluoromethoxy group can enhance the lipophilicity and metabolic stability of these derivatives, making them more suitable for therapeutic applications.

In materials science, 2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine has been investigated for its potential use in the development of advanced materials with unique properties. The electronic and steric effects imparted by the trifluoromethoxy group make it an attractive candidate for applications in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at Stanford University have demonstrated that this compound can be used as a building block for designing novel materials with enhanced charge transport properties, which could lead to more efficient and cost-effective electronic devices.

The synthetic accessibility of 2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine is another factor contributing to its widespread use in research and development. Various synthetic routes have been reported in the literature, allowing chemists to produce this compound with high yields and purity. One common approach involves the sequential introduction of the substituents onto a pyridine scaffold through well-established chemical transformations. This flexibility in synthesis enables researchers to tailor the compound's properties by modifying reaction conditions or using alternative starting materials.

In conclusion, 2-(Chloromethyl)-5-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804745-70-7) is a highly versatile heterocyclic compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for medicinal chemistry, organic synthesis, and materials science applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern scientific research.